Cas no 1261523-60-7 (4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carbonyl chloride)

• Product Name: 4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carbonyl chloride
• CAS No: 1261523-60-7
• MF: C₁₅H₇ClF₆O₂
• MW: 368.658304452896
• CID: 4790328
• Update Time: 2025-05-19

4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carbonyl chloride

• Inchi： 1S/C15H7ClF6O2/c16-13(23)12-7-9(14(17,18)19)3-6-11(12)8-1-4-10(5-2-8)24-15(20,21)22/h1-7H
• InChI Key： BCQSWQYKCJOWLB-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(F)(F)F)C=CC=1C1C=CC(=CC=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 442
• XLogP3: 6.1
• Topological Polar Surface Area: 26.3

Additional information on 4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carbonyl chloride

Recent Advances in the Application of 4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carbonyl chloride (CAS: 1261523-60-7) in Chemical Biology and Pharmaceutical Research

The compound 4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carbonyl chloride (CAS: 1261523-60-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This trifluoromethyl and trifluoromethoxy-substituted biphenyl derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutics targeting inflammatory diseases, cancer, and central nervous system disorders. Recent studies have highlighted its role as a privileged scaffold in medicinal chemistry, offering enhanced metabolic stability and improved pharmacokinetic profiles compared to non-fluorinated analogs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound as a building block for protease-activated receptor (PAR) antagonists. The research team utilized 4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carbonyl chloride to develop a series of potent PAR2 inhibitors with nanomolar activity, showing remarkable selectivity over other PAR subtypes. The presence of both trifluoromethoxy and trifluoromethyl groups was found to significantly enhance binding affinity through favorable interactions with hydrophobic pockets in the target protein, while simultaneously improving blood-brain barrier penetration for potential neurological applications.

In the realm of radiopharmaceuticals, this compound has shown promise as a precursor for positron emission tomography (PET) tracers. A recent investigation in ACS Chemical Neuroscience reported the successful incorporation of fluorine-18 at the trifluoromethoxy position, creating a novel PET probe for imaging neuroinflammation. The researchers attributed the tracer's exceptional in vivo stability to the electron-withdrawing effects of the adjacent trifluoromethyl group, which protects the radiolabel from metabolic degradation.

From a synthetic chemistry perspective, several innovative methodologies have been developed to optimize the production of 4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carbonyl chloride. A 2024 Organic Process Research & Development publication detailed a continuous flow chemistry approach that improved yield by 35% while reducing hazardous waste generation. This advancement addresses previous challenges associated with the large-scale preparation of this intermediate, particularly concerning the handling of the highly reactive carbonyl chloride functionality.

The safety profile and toxicological characteristics of this compound have been systematically evaluated in recent preclinical studies. Research published in Chemical Research in Toxicology (2023) revealed that while the compound shows moderate acute toxicity (LD50 = 320 mg/kg in rats), its reactive acyl chloride group undergoes rapid hydrolysis in biological systems, minimizing bioaccumulation potential. These findings support its continued use as a synthetic intermediate while emphasizing the need for proper handling procedures in laboratory settings.

Looking forward, the unique properties of 4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carbonyl chloride position it as a valuable tool for drug discovery. Current research directions include its application in targeted protein degradation (PROTACs) and covalent inhibitor design, where its ability to form stable interactions with biological targets while maintaining favorable drug-like properties is particularly advantageous. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.